![molecular formula C13H8F13NO5S B14400343 2-[1-Nitro-3-(1,1,2,2,3,3,4,4,5,5,6,6,6-tridecafluorohexane-1-sulfonyl)propan-2-yl]furan CAS No. 89863-56-9](/img/structure/B14400343.png)
2-[1-Nitro-3-(1,1,2,2,3,3,4,4,5,5,6,6,6-tridecafluorohexane-1-sulfonyl)propan-2-yl]furan
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
2-[1-Nitro-3-(1,1,2,2,3,3,4,4,5,5,6,6,6-tridecafluorohexane-1-sulfonyl)propan-2-yl]furan is a complex organic compound characterized by the presence of a nitro group, a sulfonyl group, and a highly fluorinated alkyl chain
Properties
CAS No. |
89863-56-9 |
|---|---|
Molecular Formula |
C13H8F13NO5S |
Molecular Weight |
537.25 g/mol |
IUPAC Name |
2-[1-nitro-3-(1,1,2,2,3,3,4,4,5,5,6,6,6-tridecafluorohexylsulfonyl)propan-2-yl]furan |
InChI |
InChI=1S/C13H8F13NO5S/c14-8(15,10(18,19)12(22,23)24)9(16,17)11(20,21)13(25,26)33(30,31)5-6(4-27(28)29)7-2-1-3-32-7/h1-3,6H,4-5H2 |
InChI Key |
FEJKMUCZLCVXKT-UHFFFAOYSA-N |
Canonical SMILES |
C1=COC(=C1)C(C[N+](=O)[O-])CS(=O)(=O)C(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-[1-Nitro-3-(1,1,2,2,3,3,4,4,5,5,6,6,6-tridecafluorohexane-1-sulfonyl)propan-2-yl]furan typically involves multiple steps:
Formation of the Nitro Group:
Sulfonylation: The sulfonyl group is introduced via sulfonylation reactions, commonly using sulfonyl chlorides in the presence of a base.
Fluorination: The highly fluorinated alkyl chain is synthesized through fluorination reactions, which may involve the use of fluorinating
Featured Recommendations
| Most viewed |
|
|
|---|---|---|
| Most popular with customers |
|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
